![molecular formula C18H18Cl2N2O3 B4659225 N-(4-chloro-3-{[(4-chlorophenoxy)acetyl]amino}phenyl)butanamide](/img/structure/B4659225.png)
N-(4-chloro-3-{[(4-chlorophenoxy)acetyl]amino}phenyl)butanamide
Overview
Description
N-(4-chloro-3-{[(4-chlorophenoxy)acetyl]amino}phenyl)butanamide, also known as CB-13, is a synthetic cannabinoid compound that has gained attention in the scientific community due to its potential therapeutic applications. CB-13 is structurally similar to the psychoactive compound found in marijuana, delta-9-tetrahydrocannabinol (THC), but does not produce the same psychoactive effects.
Mechanism of Action
N-(4-chloro-3-{[(4-chlorophenoxy)acetyl]amino}phenyl)butanamide acts on the endocannabinoid system, which is a complex network of receptors and signaling molecules that regulate various physiological processes, including pain, inflammation, and immune function. This compound is a partial agonist of the CB1 receptor, which is primarily found in the brain and central nervous system, and the CB2 receptor, which is primarily found in immune cells. By binding to these receptors, this compound can modulate the activity of the endocannabinoid system and produce its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and anti-cancer effects in animal models. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-chloro-3-{[(4-chlorophenoxy)acetyl]amino}phenyl)butanamide is that it is a synthetic compound, which means that it can be easily synthesized in large quantities for research purposes. However, one limitation is that it is a relatively new compound and there is still much to be learned about its pharmacological properties and potential side effects.
Future Directions
There are several potential future directions for research on N-(4-chloro-3-{[(4-chlorophenoxy)acetyl]amino}phenyl)butanamide. One area of interest is the development of this compound analogs that may have improved pharmacological properties and therapeutic potential. Another area of interest is the study of this compound in combination with other drugs or therapies, such as chemotherapy, to enhance its anti-cancer effects. Additionally, further research is needed to determine the safety and efficacy of this compound in humans and to explore its potential as a therapeutic agent for a variety of diseases.
Scientific Research Applications
N-(4-chloro-3-{[(4-chlorophenoxy)acetyl]amino}phenyl)butanamide has been studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and cancer. Research has shown that this compound has anti-inflammatory properties and can reduce pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
N-[4-chloro-3-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]butanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18Cl2N2O3/c1-2-3-17(23)21-13-6-9-15(20)16(10-13)22-18(24)11-25-14-7-4-12(19)5-8-14/h4-10H,2-3,11H2,1H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTXPHILFRKJIEM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)COC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.